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Compound of Interest

Compound Name: DS-1-38
Cat. No.: B15541249
Get Quote
\ J

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of DS-1-38, a
potent EYA1 antagonist that blocks Sonic Hedgehog (SHH) signaling. Adherence to these
guidelines is essential for ensuring laboratory safety and proper experimental conduct.

Hazard Identification and Classification

DS-1-38 is classified as a hazardous substance. All personnel must be fully aware of the
potential risks before handling this compound.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.
Specific Target Organ Toxicity, ]

) ) H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation)

irritation.

GHS Pictograms:

laalt text

Signal Word:Warning

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling DS-1-38 to

minimize exposure.[1][2][3]

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[4]

Eye/Face Protection

Safety glasses with side-

shields or goggles.

To protect eyes from splashes
and dust.[4]

Skin and Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[4]

Respiratory Protection

Use in a well-ventilated area. If
dusts are generated, a suitable

respirator should be worn.

To prevent respiratory tract

irritation from dust or aerosols.

[4]
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Operational and Handling Plan

Always handle DS-1-38 in a designated area, such as a chemical fume hood, to control
exposure.

Step-by-Step Handling Procedure:

o Preparation: Ensure the designated handling area is clean and uncluttered. Assemble all
necessary equipment and reagents before opening the compound container.

e Personal Protective Equipment: Don the required PPE as specified in the table above.

e Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount
on a calibrated analytical balance within a fume hood to avoid generating dust. For solutions,
use calibrated micropipettes.

» Dissolution: If preparing a solution, add the solvent slowly to the solid to avoid splashing.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and
dispose of gloves properly. Wash hands thoroughly with soap and water.

Storage Plan:

e Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

e Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.
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Emergency Situation Procedural Steps

Rinse mouth. Do NOT induce vomiting. Call a
If Swallowed POISON CENTER or doctor/physician if you

feel unwell.

Wash with plenty of soap and water. If skin

) irritation occurs, get medical advice/attention.
If on Skin _ _ _
Take off contaminated clothing and wash it

before reuse.

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.

If Inhaled

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y o :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

1. Evacuate non-essential personnel. 2. Ensure
adequate ventilation and wear appropriate PPE.
3. For small spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a sealed

Accidental Release (Spill container for disposal. 4-. For large spills,
prevent further leakage if safe to do so and
contact your institution's environmental health
and safety (EHS) department.[6][7] 5. Do not
allow the substance to enter drains or

waterways.

Use extinguishing media appropriate for the
Fire surrounding fire, such as dry chemical, carbon

dioxide, or alcohol-resistant foam.

Disposal Plan
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All waste containing DS-1-38 must be treated as hazardous waste and disposed of in
accordance with institutional and local regulations.[7][8][9]

Step-by-Step Disposal Procedure:

o Waste Segregation:

o Solid Waste: Collect unused solid compound and contaminated consumables (e.g., pipette
tips, weigh boats, gloves) in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions of DS-1-38 in a separate, labeled hazardous waste
container. Do not mix with other chemical waste streams unless compatible.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "DS-1-38," and the primary hazard(s).

o Storage of Waste: Store waste containers in a designated, secure area, away from
incompatible materials, until collection by the institution's EHS department.

e EHS Collection: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS office.

Experimental Workflow and Signhaling Pathway

DS-1-38 functions as an antagonist of Eyes Absent Homolog 1 (EYAL), which in turn inhibits
the Sonic Hedgehog (SHH) signaling pathway. The following diagrams illustrate a general
experimental workflow for handling this compound and its place in the signaling pathway.
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Experimental Workflow for DS-1-38
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Caption: A typical experimental workflow for handling DS-1-38.
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DS-1-38 in the SHH Signaling Pathway
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Caption: DS-1-38 inhibits EYA1, a co-activator of GLI in the SHH pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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